Cas no 1407532-80-2 (5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 1407532-80-2
• MF: C₈H₈INO₂
• MW: 277.059094429016
• MDL: MFCD22573522
• CID: 1070047
• PubChem ID: 71300224
• Update Time: 2025-07-25

5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one
• AKOS015996843
• 5-Acetyl-3-iodo-6-methylpyridin-2(1H)-one
• 1-(6-Hydroxy-5-iodo-2-methylpyridin-3-yl)ethan-1-one
• DB-368220
• CS-0446127
• KG-0703
• 5-ACETYL-3-IODO-6-METHYL-1H-PYRIDIN-2-ONE
• 1407532-80-2
• MFCD22573522

• MDL： MFCD22573522
• Inchi： 1S/C8H8INO2/c1-4-6(5(2)11)3-7(9)8(12)10-4/h3H,1-2H3,(H,10,12)
• InChI Key： XVXNPHHEOBYYAE-UHFFFAOYSA-N
• SMILES： IC1C(NC(C)=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 276.95998g/mol
• Monoisotopic Mass: 276.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one

Introduction to 5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one (CAS No. 1407532-80-2)

5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one, identified by its Chemical Abstracts Service (CAS) number 1407532-80-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic molecule, featuring a dihydropyridine core with acetyl, iodo, and methyl substituents, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of an iodo group at the 3-position enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure is characterized by a six-membered aromatic ring system, which is a common motif in biologically active molecules. The acetyl and methyl groups contribute to the overall electronic properties of the molecule, influencing its interactions with biological targets. Such structural features are often exploited in drug design to optimize binding affinity and selectivity. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy, further highlighting the importance of understanding molecular structure-function relationships.

In the context of modern drug discovery, 5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one has been explored as a precursor in the synthesis of novel therapeutic agents. Its dihydropyridine scaffold is particularly relevant in cardiovascular research, where dihydropyridines are well-known for their vasodilatory and calcium channel-blocking properties. While this compound itself may not exhibit direct biological activity, its role as a building block for more complex derivatives underscores its significance in synthetic chemistry.

Recent studies have demonstrated the utility of this compound in cross-coupling reactions, particularly palladium-catalyzed processes that are widely employed in pharmaceutical synthesis. The iodo substituent at the 3-position facilitates nucleophilic aromatic substitution (SNAr) reactions, allowing for the introduction of diverse functional groups at other positions on the ring. This modularity has been leveraged to generate libraries of analogs for high-throughput screening (HTS), a cornerstone of modern drug discovery efforts.

The 5-Acetyl moiety not only contributes to the electronic environment of the molecule but also serves as a handle for further derivatization. For instance, acetylation is a common strategy to enhance metabolic stability or to introduce additional polar functional groups. In combination with other modifications, such as halogenation or alkylation, this compound offers a flexible platform for exploring structure-activity relationships (SAR).

One notable application of 5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one is in the development of kinase inhibitors. Dihydropyridines have been reported to interact with ATP-binding pockets of protein kinases, making them promising candidates for anticancer and anti-inflammatory therapies. The iodine atom provides a site for further functionalization via transition-metal-catalyzed reactions, enabling the construction of more elaborate kinase inhibitors with improved potency and selectivity.

The synthesis of this compound typically involves multi-step organic transformations, starting from readily available precursors. Key steps often include cyclization reactions to form the dihydropyridine ring followed by selective functionalization at specific positions. Advances in synthetic methodologies have streamlined these processes, making it feasible to produce grams-scale quantities for research purposes. Such improvements are crucial for supporting preclinical studies and ultimately advancing candidates into clinical trials.

From a computational perspective, molecular modeling studies have been instrumental in understanding how 5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one interacts with biological targets. These studies often involve docking simulations to predict binding modes and affinity profiles. The combination of experimental data with computational insights provides a robust framework for rational drug design. For instance, virtual screening campaigns have identified novel scaffolds derived from this compound that exhibit enhanced binding to specific protein targets.

The growing interest in 5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one also reflects broader trends in medicinal chemistry toward sustainable and efficient synthetic routes. Green chemistry principles are being increasingly integrated into drug development pipelines, emphasizing atom economy and minimal waste generation. Techniques such as flow chemistry have been applied to improve scalability while reducing environmental impact.

In conclusion,5-Acetyl-3-iodo-6-methyl-1,2-dihydropyridin-2-one (CAS No. 1407532-80-2) represents a compelling example of how structural diversity can be leveraged to discover new therapeutic agents. Its unique combination of reactive sites and functional groups makes it a valuable intermediate in synthetic organic chemistry and pharmaceutical research. As our understanding of biological pathways continues to expand, this compound will likely play an increasingly important role in the development of next-generation medicines.